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Equipment Qualification (IQ/OQ/PQ) in Pharmaceutical
and Medical Device Industries

In regulated industries such as pharmaceuticals and medical devices, IQ, OQ, PQ refers to the Installation,

Operational, and Performance Qualification of equipment or manufacturing processes. This protocol

ensures that systems are installed correctly, operate according to specifications, and consistently perform to

produce quality products, forming a cornerstone of quality assurance and regulatory compliance [1] [2] [3].

Protocol Overview and Phases

Qualification must be executed sequentially as each phase verifies a foundational aspect of the system [2].

The logical workflow is as follows:
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Design Qualification (DQ)
(Prerequisite: Verifies equipment
design meets user requirements)
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Verifies correct installation

and configuration

Operational Qualification (OQ)
Tests dynamic functions and

operating ranges

Performance Qualification (PQ)
Demonstrates consistent performance

under real-world conditions
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Installation Qualification (IQ) provides documented verification that equipment has been delivered,

installed, and configured correctly according to the manufacturer's specifications and approved design plans

[1] [3]. Operational Qualification (OQ) involves testing the equipment's dynamic functions to ensure it

operates as intended across its entire specified operating range [2] [3]. Performance Qualification (PQ) is

the final stage, demonstrating that the process, under routine production conditions, consistently produces a

product that meets all predetermined quality criteria and specifications [2] [3].

Detailed Methodologies and Acceptance Criteria

The following table summarizes the core objectives and typical acceptance criteria for each qualification

phase.

Table 1: IQ/OQ/PQ Protocol Summary and Acceptance Criteria
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Qualification
Phase

Core Objective & Question
Answered

Key Protocol
Activities

Typical Acceptance
Criteria

| Installation Qualification (IQ) [2] [3] | Objective: Verify correct installation. "Is everything installed

correctly?" |

Cross-check equipment against packing list and purchase order.

Verify installation location and environment.

Confirm utility connections (power, water, gas).
Document software installation and calibration dates.

Collect and organize manuals and certificates.

|

All received components match the order.
Installation environment meets manufacturer's specs (e.g., temperature, humidity).

All utilities are connected and functional.

| | Operational Qualification (OQ) [2] [3] | Objective: Verify functional operation. "Is everything operating
correctly and what are the limits?" |

Test all critical functions and alarms.

Challenge operating parameters at minimum, maximum, and worst-case limits.
Verify control system logic and display signals.

Calibrate all test equipment before execution.

|

All functions operate as specified in the User Requirements.
Equipment operates within tolerance across its entire defined range.

Alarms trigger correctly at set points.

| | Performance Qualification (PQ) [2] [3] | Objective: Verify consistent performance in production. "Does
the process produce the right result consistently?" |

Run the process using trained personnel, standard SOPs, and production materials.

Execute an extensive sampling plan over multiple batches.
Monitor process parameters and test final product quality.

|

The process consistently produces product that meets all quality specifications.
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Data shows statistical reliability and reproducibility between batches.

|

Application in Drug Development

For drug development professionals, process validation via IQ/OQ/PQ is mandatory where the results of a

process cannot be fully verified by subsequent inspection and test [2] [3]. This is critical for sterile processes,

and it establishes scientific evidence that a process is capable of consistently delivering a quality product [2].

IQ (In-Phase/Quadrature) Sampling in Signal
Processing

In signal processing and communications, IQ sampling (also known as complex sampling or quadrature

sampling) is a fundamental technique for representing bandpass signals. It allows for the complete capture

of a signal's amplitude and phase information by using two baseband components: the In-phase (I) and

Quadrature (Q) channels [4] [5].

Core Principles and Workflow

The I and Q components are derived from two local oscillator signals of the same frequency but with a 90-

degree phase shift (sine and cosine). A transmitter can create any amplitude (A) and phase (\phi) by summing

I and Q components according to the identity: [ I \cos(2 \pi f t) + Q \sin(2 \pi f t) = A \cos(2 \pi f t - \phi) ]

where (A = \sqrt{I^2+Q^2}) and (\phi = \tan^{-1}(Q/I)) [4].

The general workflow for IQ signal processing in a system like a Low-Level Radio Frequency (LLRF)

control is as follows:
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Experimental Protocols for IQ Sampling

Protocol 1: Direct RF Sampling with a High-Speed ADC (Modern Approach) This method is

increasingly feasible with modern high-performance ADCs and simplifies the receiver architecture by

eliminating analog mixers [5].

Objective: To directly sample an RF signal (e.g., at 1.3 GHz) using a high-speed ADC (e.g., 400
MSa/s) and extract I/Q components through digital signal processing.

Materials:
RF Signal Source

High-bandwidth ADC (≥400 MSa/s, ≥14-bit resolution) [5]
Low-phase-noise clock generator

FPGA or PC for digital processing
Method:
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Signal Acquisition: Connect the RF signal directly to the ADC input. The sampling frequency

((F_s)) is typically less than the carrier frequency ((F_c)), relying on sub-sampling or
bandpass sampling where the signal is aliased back into the first Nyquist zone [5].

Digital Downconversion: In the digital domain (e.g., within an FPGA), multiply the sampled
signal by digital sine and cosine waves at the aliased intermediate frequency to generate the I

and Q sequences [5].
Filtering: Apply low-pass digital filters to the I and Q streams to remove unwanted high-

frequency components and prevent aliasing, especially if downsampling is applied [6].
Amplitude/Phase Calculation: Compute the instantaneous amplitude (A[n] = \sqrt{I[n]^2 +

Q[n]^2}) and phase (\phi[n] = \tan^{-1}(Q[n]/I[n])).
Data Analysis: Evaluate system performance by measuring the amplitude and phase stability over

time. State-of-the-art implementations can achieve stabilities below 0.01% in amplitude and nearly
0.01° in phase [5].

Protocol 2: Analog IQ Demodulation (Traditional Approach) This traditional method uses analog

hardware for downconversion.

Objective: To demodulate an RF signal into analog I and Q components using a local oscillator (LO)

and mixers.
Materials:

RF Signal Source
Local Oscillator (LO) with 90-degree phase shifter

Two analog mixers
Two ADCs for I and Q channels

Method:
Splitting: Split the RF signal and the LO signal into two paths each.

Mixing: In one path, mix the RF signal with the in-phase LO (cosine). In the other path, mix the
RF signal with the quadrature LO (sine, 90° out of phase).

Filtering: Low-pass filter the output of both mixers to remove the sum frequency and retain the
baseband I and Q signals.

Sampling: Simultaneously sample the two analog I and Q signals using two synchronized
ADCs.

Data Analysis: This method is subject to hardware non-idealities like gain/phase imbalance between
the two channels and LO phase noise, which can introduce errors [5].

Data Presentation and Analysis

The following table compares the two primary IQ sampling techniques.
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Table 2: Comparison of IQ Sampling and Demodulation Techniques

| Technique | Key Principle | Advantages | Challenges & Considerations | | :--- | :--- | :--- | :--- | | Direct

Sampling with Digital Downconversion [5] | RF signal is directly sampled by a high-speed ADC; I/Q

separation is done digitally. |

Simpler analog front-end (no mixers/LO).

Avoids analog I/Q imbalance and mixer non-linearities.

More stable over temperature and time.

|

Requires high-speed, high-bandwidth ADCs.
Demands careful attention to sampling theory to avoid aliasing.

Phase noise of the ADC clock is critical for performance.

| | Analog IQ Demodulation [5] | RF signal is downconverted to baseband I/Q using analog mixers and an

LO. |

Lower ADC speed requirements.

Mature, well-understood technology.

|

Susceptible to I/Q gain and phase imbalance.
Subject to mixer non-linearity and LO phase noise.

Requires calibration to correct for analog imperfections.

|

A key consideration in any sampling system is the Nyquist-Shannon theorem: the sample rate must be at

least twice the highest frequency component in the signal being sampled to avoid aliasing [4]. For IQ

sampling of a bandpass signal, the relationship between the sample rate (Fs) and the usable bandwidth is

often guided by practical rules, such as "Sean's 4/5 rule," which suggests that only the center 4/5 of your

sample rate is usable bandwidth to account for the transition band of anti-aliasing filters [4].

Conclusion
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This application note has detailed two distinct "IQ" techniques vital in their respective fields. For drug

development professionals, IQ/OQ/PQ is an indispensable validation framework to ensure manufacturing

equipment and processes are reliable and compliant with regulatory standards. For researchers and

scientists in fields involving signal processing, IQ Sampling is a powerful methodology for the accurate

acquisition and analysis of RF signals. Understanding the protocols, methodologies, and acceptance criteria

for both applications is crucial for ensuring quality and obtaining reliable, reproducible data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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